2-(isopropylthio)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole

• IUPAC Name: 5-(3-nitrophenyl)-1-phenyl-2-propan-2-ylsulfanylimidazole
• InChI: InChI=1S/C18H17N3O2S/c1-13(2)24-18-19-12-17(20(18)15-8-4-3-5-9-15)14-7-6-10-16(11-14)21(22)23/h3-13H,1-2H3
• InChI Key: JFJAJPWYLLYOKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC=C(N1C2=CC=CC=C2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

“2-(isopropylthio)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole” is a complex organic compound. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The compound also has a nitrophenyl group, an isopropylthio group, and a phenyl group attached to the imidazole ring.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it might involve the reaction of an appropriate imidazole with a nitrophenyl compound and an isopropylthio compound. The Williamson Ether Synthesis could be a potential method for forming the ether linkage.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an imidazole ring, a nitrophenyl group, an isopropylthio group, and a phenyl group. The exact structure would depend on the positions of these groups on the imidazole ring.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the nitro group could be reduced to an amino group, or the imidazole ring could participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and functional groups would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

• In Vivo Efficacy : In MDA-MB-231 tumor-bearing nude mice, NPPA-PTX@PEG NPs demonstrate significant antitumor activity. .

Biochemical Sensing

Given its unique structure, this compound could serve as a probe for detecting specific biomolecules or cellular events. Researchers might explore its application in biosensors or diagnostic assays.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many imidazole derivatives are biologically active and can interact with various enzymes and receptors.

Safety and Hazards

As with any chemical compound, handling “2-(isopropylthio)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole” would require appropriate safety precautions. The compound could potentially be harmful if swallowed or inhaled, and could cause skin and eye irritation.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties. It could also involve studying its interactions with various biological targets.